Cas no 900005-20-1 (N-(4-chloro-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide
• CAS No: 900005-20-1
• MF: C₂₂H₁₉ClN₄OS
• MW: 422.930462121964
• CID: 5492725
• Update Time: 2025-10-15

N-(4-chloro-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-ylmethyl)benzamide
• N-(4-chloro-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C22H19ClN4OS/c1-26(2)17-11-9-15(10-12-17)21(28)27(14-16-6-3-4-13-24-16)22-25-20-18(23)7-5-8-19(20)29-22/h3-13H,14H2,1-2H3
• InChI Key： ZWUURQWNSLQAOY-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(Cl)C=CC=C2S1)CC1=NC=CC=C1)(=O)C1=CC=C(N(C)C)C=C1

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide

Comprehensive Overview of N-(4-chloro-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide (CAS No. 900005-20-1)

N-(4-chloro-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide, with the CAS number 900005-20-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a benzothiazole core with a pyridine moiety and a dimethylamino substituent. Such intricate architecture makes it a subject of interest for drug discovery and material science applications.

The compound's benzothiazole scaffold is particularly noteworthy, as this heterocyclic system is frequently employed in medicinal chemistry due to its bioactivity. Researchers are actively exploring its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens. The presence of the chloro substituent enhances its reactivity, making it a versatile intermediate for further derivatization.

In the context of modern drug development, N-(4-chloro-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide exemplifies the growing demand for multi-target therapeutics. Its pyridinylmethyl group contributes to improved solubility and bioavailability, addressing a common challenge in small-molecule design. Recent publications have highlighted similar structures as candidates for neurodegenerative disease research, reflecting the compound's relevance to pressing healthcare needs.

Synthetic approaches to CAS 900005-20-1 typically involve palladium-catalyzed cross-coupling reactions, a hot topic in green chemistry circles. The dimethylamino functionality serves as both an electron-donating group and a potential hydrogen bond acceptor, properties highly sought after in structure-activity relationship studies. Analytical characterization often employs advanced techniques like LC-MS and NMR spectroscopy, ensuring precise quality control for research applications.

From a commercial perspective, this compound falls into the category of fine chemicals used in high-value research. Suppliers frequently list it under search terms like "benzothiazole derivatives" or "heterocyclic building blocks," catering to scientists investigating small molecule modulators. Its stability under standard laboratory conditions makes it suitable for various experimental protocols without requiring specialized handling.

The pharmacological potential of 900005-20-1 relates to current industry focus areas such as targeted cancer therapies and precision medicine. Computational modeling suggests the molecule may interact with certain protein-protein interaction interfaces, a cutting-edge area in drug discovery. These characteristics position it as a valuable tool compound for academic and industrial research teams alike.

Environmental and toxicological profiles of N-(4-chloro-1,3-benzothiazol-2-yl)-4-(dimethylamino)-N-(pyridin-2-yl)methylbenzamide remain active research topics, particularly regarding its biodegradation pathways. Such studies align with the pharmaceutical industry's increasing emphasis on green chemistry principles and sustainable synthesis methods. Proper disposal procedures should always follow institutional guidelines for research chemicals.

Patent literature reveals growing interest in related structures for CNS disorders treatment, suggesting possible applications for this compound in blood-brain barrier penetration studies. The chlorobenzothiazole component may contribute to enhanced lipophilicity, a key parameter in central nervous system drug development programs.

Analytical reference standards of CAS 900005-20-1 enable precise quantification in biological matrices, supporting ADME studies (absorption, distribution, metabolism, and excretion). This application becomes increasingly important as regulatory agencies demand more comprehensive pharmacokinetic data during drug development processes.

Future research directions for this compound may explore its potential in photodynamic therapy applications, given the light-absorbing properties of the benzothiazole core. Such investigations would tap into the expanding field of theranostic agents that combine diagnostic and therapeutic functions in molecular medicine.